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Compound of Interest

Compound Name: Cesium formate

Cat. No.: B1260979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
cesium formate (CHCsOz), with a particular focus on its aqueous solutions, commonly
referred to as brines. Cesium formate's unique combination of high density, low viscosity, and
thermal stability makes it a critical component in various industrial and research applications,
including high-pressure/high-temperature (HPHT) oil and gas exploration and as a heat
transfer fluid.[1][2]

Core Physical Properties

Cesium formate is a white, hygroscopic crystalline powder that is highly soluble in water.[2][3]
Its solutions are clear, colorless liquids that can achieve very high densities, making them ideal
for use as drilling and completion fluids.[4][5]

Data Summary

The following tables summarize the key physical properties of cesium formate and its
agueous solutions.

Table 1: General Physical Properties of Cesium Formate
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Property Value Source
Molecular Formula CHCsO2 [6]
Molecular Weight 177.92 g/mol [7]
Appearance White crystalline solid [2]
Melting Point ~50 °C [6]1[8]
Solubility in Water Very soluble [3]

Table 2: Physical Properties of Saturated Cesium Formate Solutions

Property Value Conditions Source
Saturation .
_ 82-83% w/w Ambient [4][9][10]
Concentration
) Up to 2.4 g/cm3 (20.0 )
Density Ambient [4][11]
pPY)
Viscosity ~5cP Ambient 9]
pH 9.0-11.0 [10][12]
N ) For 2.20 g/cm3
Boiling Point 131 °C ) [12]
solution
Crystallization For 2.20 g/cm3
5.1°C _ [12]
Temperature solution

Table 3: Temperature-Dependent Properties of Cesium Formate Brines
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Property Value Temperature Range Source
] ) Downhole
Viscosity 1-5cP [13]
temperatures
Thermal Stability Up to 190 °C [11]
Heat Capacity 1.38 J/g/K 10-70°C [12]
Thermal Conductivity 0.338 W/m/K at 10 °C [12]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of the physical
properties of cesium formate solutions. Below are summaries of typical protocols.

Density Measurement

The density of cesium formate brines is a critical parameter, particularly in drilling applications.
It is typically measured using a pressurized drilling fluid density meter to ensure accuracy,
especially when air may be entrained in the fluid.[4] For laboratory purposes, calibrated
densitometers are used, and measurements are often taken at various temperatures to
establish a density-temperature relationship.

Viscosity Determination

The viscosity of cesium formate solutions is a key factor in their hydraulic efficiency.[13] It is
commonly measured using a rheometer, such as a HAAKE MARS Ill Rheometer with a double-
gap cylinder sensor system.[13] Measurements are taken across a range of temperatures and
shear rates to fully characterize the fluid's behavior. Cesium formate brines are generally
Newtonian fluids, meaning their viscosity is independent of the shear rate.[13]

Crystallization Temperature Measurement

The true crystallization temperature (TCT) is a critical safety and operational parameter,
especially in cold environments. The freezing point is often determined using a Beckmann
apparatus.[14] For formate brines, which can exhibit significant supercooling, a specialized
seeding method is often employed to induce crystallization and determine the true
crystallization temperature accurately.
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pH Measurement

The pH of cesium formate solutions is an important factor for corrosion control and
compatibility with other materials.[12] It is typically measured using a standard pH meter. For
concentrated brines, it is common practice to dilute the sample (e.g., 1:10 with deionized water)
before measurement to ensure accurate readings.[15]

Logical Workflow and Relationships

The following diagrams illustrate key logical workflows related to the use of cesium formate in
industrial applications.

Brine Preparation Workflow
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Caption: Workflow for the preparation of cesium formate brine.
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Caption: Relationship between properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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